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Compound of Interest

Compound Name: Strobane

Cat. No.: B213053

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling Strobane in a laboratory setting. Adherence to these guidelines is essential to ensure
the safety of all personnel and to maintain a secure research environment.

Hazard Summary

Strobane is a complex chlorinated terpene insecticide that is highly toxic and poses significant
health risks. It is classified as a probable human carcinogen and is toxic through ingestion,
dermal contact, and inhalation.[1][2][3][4][5] Acute exposure can lead to central nervous system
stimulation, tremors, and convulsions.[2] Chronic exposure may cause damage to the liver,
kidneys, and central nervous system.[2][4]

GHS Hazard Classification for Strobane[1][3]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
Acute Toxicity, Dermal Category 1 H310: Fatal in contact with skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o Irritation
tract irritation)
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer[1][2][4]
Quantitative Toxicity Data
Substance Test Route Species Value
Strobane LD50 Oral Rat 200 mg/kgl6]
Toxaphene
(similar
LD50 Oral Rat > 5,000 mg/kg[7]

organochlorine

pesticide)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Strobane. The following table

outlines the minimum required PPE.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or Viton® gloves are
recommended for handling
organochlorine pesticides.[8]
[9] Always double-glove.
Check for perforations before
use. Change gloves
immediately if contaminated,
punctured, or torn. Do not
wear disposable gloves for
extended periods of direct

contact.

Eyes/Face

Safety goggles and face shield

Use chemical splash goggles
that meet ANSI Z87.1
standards.[5] A face shield
must be worn in addition to
goggles when there is a risk of

splashing.

Body

Chemical-resistant lab coat or

apron

A fully buttoned, long-sleeved
lab coat is required. For
procedures with a high risk of
splashing, a chemical-resistant
apron over the lab coat is

necessary.

Respiratory

NIOSH-approved respirator

A full-face respirator with
organic vapor cartridges and
P100 particulate filters is
recommended, especially
when handling Strobane
powder or creating aerosols.
[10][11][12] A proper fit test is

required before use.
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Shoes must be made of a non-
Feet Closed-toe shoes ]
porous material.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Strobane in a laboratory.
e Preparation and Planning:

o Conduct a thorough risk assessment for the planned experiment.

o Ensure all necessary PPE is available and in good condition.

o Verify that the chemical fume hood is certified and functioning correctly.

o Have a copy of the Safety Data Sheet (SDS) for a similar compound like Toxaphene
readily accessible.[1][2][13]

o Prepare and label all necessary equipment and reagents.
o Ensure a chemical spill kit is readily available.
e Handling Procedure:

o All handling of Strobane (weighing, transferring, preparing solutions) must be conducted
within a certified chemical fume hood.

o Wear all required PPE before entering the designated handling area.

o Use the smallest quantity of Strobane necessary for the experiment.

o When handling solid Strobane, use techniques that minimize dust generation.
o For solutions, use a bottle carrier for transport.

o Clean all contaminated surfaces with an appropriate solvent (e.g., acetone, hexane)
followed by soap and water. All cleaning materials must be disposed of as hazardous
waste.
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e Post-Handling:
o Decontaminate all equipment used for handling Strobane.
o Carefully remove and dispose of all PPE as hazardous waste.
o Wash hands and forearms thoroughly with soap and water after removing gloves.

Disposal Plan

Strobane and all materials contaminated with it are considered hazardous waste and must be
disposed of according to EPA RCRA regulations.[9][14][15][16]

o Waste Segregation:

o Collect all solid waste (contaminated gloves, wipes, etc.) in a designated, sealed, and
clearly labeled hazardous waste container.

o Collect all liquid waste in a separate, sealed, and clearly labeled hazardous waste
container. Do not mix with other solvent waste streams unless compatible.

e Disposal Method:

o The primary recommended disposal method for organochlorine pesticides like Strobane is
high-temperature incineration.[7][17][18]

o Incineration should be carried out in a licensed hazardous waste disposal facility. The
recommended temperature for the destruction of chlorinated organic materials is at least
1000°C with a residence time of 2 seconds.[7] For wastes containing more than 1%
halogenated organic substances, a temperature of at least 1100°C is required.[19]

o Chemical Neutralization (for spills):

o While not a primary disposal method, spills can be treated to reduce immediate hazards.
However, complete neutralization of Strobane is complex and should only be attempted
by trained personnel. Alkaline hydrolysis can degrade some organochlorine pesticides, but
the effectiveness for Strobane is not well-documented.[17] For spills, absorb the material
with an inert absorbent and dispose of it as hazardous waste.
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Emergency Procedures

Spill Response
Caption: Workflow for responding to a Strobane spill.

Exposure Response

Exposure to Strobane Occurs

Route of Exposure? —_—]

SKin Eyes Inhaled Swallowed
\

Skin Contact Eye Contact Inhalation Ingestion

Immediately Remove Contaminated Clothing

Immediately Flush Eyes with Water for 15 minutes | Move to Fresh Air

Wash Skin with Soap and Water for 15 minutes Do NOT Induce Vomiting

Seek Immediate Medical Attention

Provide SDS to Medical Personnel
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Caption: Decision-making process for Strobane exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Strobane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213053#personal-protective-equipment-for-handling-
strobane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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